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Compound of Interest

Compound Name: Dibenzosuberol

Cat. No.: B195590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibenzosuberol, also known as 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol, is a tricyclic

organic compound. Its derivatives are of significant interest in medicinal chemistry and drug

development, particularly as inhibitors of the p38 mitogen-activated protein kinase (MAPK)

signaling pathway, which is implicated in inflammatory diseases.[1] This technical guide

provides a comprehensive overview of the chemical properties, structure, and synthesis of

dibenzosuberol, along with insights into its role as a precursor to pharmacologically active

molecules.

Chemical Structure and Properties
Dibenzosuberol possesses a distinctive tricyclic structure consisting of two benzene rings

fused to a central seven-membered cycloheptane ring. The hydroxyl group at position 5 is a

key functional group that influences its chemical reactivity and potential for derivatization.

The core structure of dibenzosuberol is shared by a class of compounds known as

dibenzocycloheptenes. The dihydro designation indicates the saturation of the ethylene bridge

at the 10 and 11 positions.
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Table 1: Quantitative Chemical Properties of
Dibenzosuberol

Property Value Source

Molecular Formula C₁₅H₁₄O [2][3]

Molecular Weight 210.27 g/mol [2][3]

CAS Registry Number 1210-34-0 [2][3]

Melting Point 89-90 °C

Appearance Solid

Synonyms

10,11-dihydro-5H-

dibenzo[a,d]cyclohepten-5-ol,

5-

Hydroxydibenzo[a,d]cyclohept

a[4][5]diene

[2][3]

Experimental Protocols
Synthesis of Dibenzosuberol
A common and effective method for the synthesis of dibenzosuberol is the reduction of its

corresponding ketone, 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one (dibenzosuberone).[5]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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